5-hydroxy-7-methyl-2H-1,3-benzoxathiol-2-one

• IUPAC Name: 5-hydroxy-7-methyl-1,3-benzoxathiol-2-one
• InChI: InChI=1S/C8H6O3S/c1-4-2-5(9)3-6-7(4)11-8(10)12-6/h2-3,9H,1H3
• InChI Key: DLJLTTCYUKKPIK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1OC(=O)S2)O
• Molecular Formula: C8H6O3S
• Molecular Weight: 182.20 g/mol

Description

“5-hydroxy-7-methyl-2H-1,3-benzoxathiol-2-one” is a chemical compound with the CAS Number: 17631-00-4. It has a molecular weight of 182.2 and its IUPAC name is 5-hydroxy-7-methylbenzo[d][1,3]oxathiol-2-one. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “5-hydroxy-7-methyl-2H-1,3-benzoxathiol-2-one” is 1S/C8H6O3S/c1-4-2-5(9)3-6-7(4)11-8(10)12-6/h2-3,9H,1H3. This code provides a specific string of characters that represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

“5-hydroxy-7-methyl-2H-1,3-benzoxathiol-2-one” is a powder that is stored at room temperature. Its molecular weight is 182.2.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 5-hydroxy-7-methyl-2H-1,3-benzoxathiol-2-one is a key intermediate in the synthesis of various 1,3-benzoxathiole derivatives. These derivatives, including acetals, ethers, sulfonates, and esthers, exhibit significant biological activities, such as juvenoid, insecticidal, and synergistic effects with natural and synthetic insecticides (Degani, Dolci, & Fochi, 1980). The synthesis approaches and chemical reactions involving 5-hydroxy-7-methyl-2H-1,3-benzoxathiol-2-one provide a foundation for developing substances with enhanced biological and pharmacological properties.

Biological Activities and Applications

1,3-Benzoxathioles, including 5-hydroxy-7-methyl-2H-1,3-benzoxathiol-2-one derivatives, have been investigated for various biological activities. Some derivatives have shown promise in inhibiting Slow Reacting Substance of Anaphylaxis (SRS-A), which is crucial in asthma treatment, indicating potential therapeutic applications for respiratory conditions (Aizawa et al., 1990). Furthermore, these compounds have been explored for their antioxidant and cytotoxic activities, suggesting their utility in developing novel anticancer agents (Hamama et al., 2017).

Antimicrobial Properties

The antimicrobial activity of 1,2-benzoxathiine 2,2-dioxide derivatives has been a significant area of research, with studies demonstrating their effectiveness against various microbial strains. This highlights the potential of 5-hydroxy-7-methyl-2H-1,3-benzoxathiol-2-one and its derivatives in addressing the challenge of antimicrobial resistance and developing new antimicrobial agents (Grygoriv et al., 2017; 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.